Inverted PDE1B Selectivity Versus ITI-214
DSR-141562 demonstrates preferential inhibition of the predominantly brain-expressed PDE1B isoform (IC50 = 43.9 nM) with 2.2-fold selectivity over PDE1A (IC50 = 97.6 nM) and 9.8-fold selectivity over PDE1C (IC50 = 431.8 nM) [1]. In stark contrast, ITI-214 (lenrispodun) exhibits the inverse selectivity pattern: it is approximately 11-fold less potent against PDE1B (Ki = 380 pM) compared to PDE1A (Ki = 33 pM) and PDE1C (Ki = 35 pM) . This divergence is mechanistically significant because PDE1B is the predominant isoform in brain regions implicated in schizophrenia pathophysiology (striatum, frontal cortex, hippocampus), whereas PDE1A and PDE1C have broader peripheral and vascular expression [2]. PF-04822163 shows a balanced pan-PDE1 profile with IC50 values of 2 nM (PDE1A), 2.4 nM (PDE1B), and 7 nM (PDE1C)—a non-preferential inhibition pattern distinct from DSR-141562's PDE1B-focused pharmacology [3].
ITI-214: ~10× selective for PDE1A/C over PDE1B
| Evidence Dimension | PDE1 isoform selectivity profile (IC50/Ki ratio) |
|---|---|
| Target Compound Data | PDE1B IC50 = 43.9 nM; PDE1A IC50 = 97.6 nM; PDE1C IC50 = 431.8 nM |
| Comparator Or Baseline | ITI-214: PDE1B Ki = 380 pM, PDE1A Ki = 33 pM, PDE1C Ki = 35 pM; PF-04822163: PDE1B IC50 = 2.4 nM, PDE1A IC50 = 2 nM, PDE1C IC50 = 7 nM |
| Quantified Difference | DSR-141562: 2.2× (B over A), 9.8× (B over C) selectivity; ITI-214: 0.09× (B relative to A, i.e., 11× less potent at B); PF-04822163: approximately 1.2× (B over A), 2.9× (C over B) |
| Conditions | Human recombinant PDE1 isoforms; enzyme inhibition assays |
Why This Matters
This functional isoform selectivity distinction directly impacts target engagement in schizophrenia-relevant brain regions and differentiates DSR-141562 for procurement when PDE1B-preferential pharmacology is required.
